Cas no 136411-81-9 (2-Butenal, 4,4,4-trichloro-, (2E)-)

• Product Name: 2-Butenal, 4,4,4-trichloro-, (2E)-
• CAS No: 136411-81-9
• MF: C₄H₃Cl₃O
• MW: 173.425018548965
• CID: 6239497
• Update Time: 2025-05-22

2-Butenal, 4,4,4-trichloro-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 4,4,4-trichloro-, (2E)-

• Inchi： 1S/C4H3Cl3O/c5-4(6,7)2-1-3-8/h1-3H/b2-1+
• InChI Key： JRUYCEHHQOARNW-OWOJBTEDSA-N
• SMILES： C(=O)/C=C/C(Cl)(Cl)Cl

Experimental Properties

• Density: 1.4334 g/cm3(Temp: 25 °C)
• Boiling Point: 66-67 °C(Press: 9 Torr)

Additional information on 2-Butenal, 4,4,4-trichloro-, (2E)-

2-Butenal, 4,4,4-Trichloro-, (2E)-: A Comprehensive Overview

The compound 2-butenal, 4,4,4-trichloro-, (2E)- (CAS No: 136411-81-9) is a chemically synthesized organic compound with a unique structure and properties. This compound belongs to the class of aldehydes and is characterized by its trichlorinated structure at the fourth carbon atom of the buten chain. The (2E) designation indicates the configuration of the double bond in the molecule, which plays a significant role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential applications of 2-butenal, 4,4,4-trichloro-, (2E)- in various fields such as pharmaceuticals and materials science. For instance, researchers have explored its use as an intermediate in the synthesis of complex organic molecules with specific stereochemical requirements. The trichlorinated group imparts unique electronic properties to the molecule, making it a valuable building block in organic synthesis.

In terms of physical properties, 2-butenal, 4,4,4-trichloro-, (2E)- exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is also noteworthy, which facilitates its use in various chemical reactions. The compound's stability under different conditions has been extensively studied, with findings indicating that it remains stable under moderate thermal and oxidative conditions.

The synthesis of 2-butenal, 4,4,4-trichloro-, (2E)- involves a multi-step process that typically includes chlorination and alkylation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound during synthesis. These improvements are crucial for its application in large-scale industrial processes.

One of the most promising applications of 2-butenal, 4,4,4-trichloro-, (2E)- is in the field of biotechnology. Studies have shown that this compound can act as a precursor for bioactive molecules with potential therapeutic properties. For example, derivatives of this compound have been found to exhibit anti-inflammatory and antioxidant activities in preclinical models.

Moreover, 2-butenal, 4,4,4-trichloro-, (2E)- has been investigated for its role in polymer chemistry. Its ability to participate in polymerization reactions under specific conditions makes it a candidate for developing novel materials with tailored properties. Researchers are particularly interested in its potential to form high-performance polymers for use in advanced composites and electronic devices.

In conclusion, 2-butenal, trichloro, (2E) configuration are key features that define the identity and functionality of this compound. Its versatile structure and promising applications across multiple disciplines make it an important subject of ongoing research efforts.